4-(Dimethoxymethyl)-2-methylpyrimidine

• IUPAC Name: 4-(dimethoxymethyl)-2-methylpyrimidine
• InChI: InChI=1S/C8H12N2O2/c1-6-9-5-4-7(10-6)8(11-2)12-3/h4-5,8H,1-3H3
• InChI Key: VDXHJWMLYFVGDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C(OC)OC
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID50384084
• Molecular Weight: 168.19 g/mol
• CAS RN: 175277-33-5

Description

4-(Dimethoxymethyl)-2-methylpyrimidine, also known as 4-DMM-2-MP, is an organic compound with a molecular formula of C6H10N2O2. It is a colorless, crystalline solid that is soluble in alcohol and other organic solvents. 4-DMM-2-MP is a derivative of pyrimidine, which is an important class of heterocyclic compounds that are widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-DMM-2-MP has been studied extensively due to its potential applications in various fields, including medicinal chemistry, chemical synthesis, and drug discovery.

Synthesis routes and methods

Procedure details

Acetamidine hydrochloride (3 mol) and 4-dimethylamino-1,1-dimethoxy-but-3-en-2-one (2 mol) were mixed in methanol (500 ml) and the reaction mixture was warmed to 40° C. A solution of sodium methoxide in methanol (558 g, 30%) was added quickly and a brown suspension was formed. The reaction mixture was heated under reflux for 2 h, cooled to room temperature overnight followed by evaporation of methanol under reduced pressure. The resulting residue was taken up in dichloromethane (500 ml) and washed several times with water (100 mL). The solvent was removed to give 307 g of black oil. The distillation of this oil gave a colourless liquid of boiling point 55-58° C. (0.5 mbar).